Cas no 620931-92-2 (1-(2-ethoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-(2-ethoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 620931-92-2
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 6302771
• PubChem ID: 2145499
• Update Time: 2025-10-31

1-(2-ethoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• 620931-92-2
• CCG-311052
• 1-(2-ethoxybenzyl)-7-methylindoline-2,3-dione
• 1-[(2-ethoxyphenyl)methyl]-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• F1707-0032
• 1-[(2-ethoxyphenyl)methyl]-7-methylindole-2,3-dione
• 1-(2-ethoxybenzyl)-7-methyl-1H-indole-2,3-dione
• Z57728798
• AKOS000649022

• Inchi： 1S/C18H17NO3/c1-3-22-15-10-5-4-8-13(15)11-19-16-12(2)7-6-9-14(16)17(20)18(19)21/h4-10H,3,11H2,1-2H3
• InChI Key： ZEZZSGYRCFMEPN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CN1C(C(C2=CC=CC(C)=C12)=O)=O

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-(2-ethoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione

Introduction to 1-(2-Ethoxyphenyl)methyl-7-Methyl-2,3-Dihydro-1H-Indole-2,3-Dione (CAS No. 620931-92-2)

1-(2-Ethoxyphenyl)methyl-7-Methyl-2,3-dihydro-1H-indole-2,3-dione, also known by its CAS number 620931-92-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and exhibits a unique structural arrangement that confers it with a range of potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 1-(2-Ethoxyphenyl)methyl-7-Methyl-2,3-dihydro-1H-indole-2,3-dione is C₁₈H₁₉NO₃, and its molecular weight is approximately 305.35 g/mol. The compound features a core indole structure with additional functional groups that enhance its reactivity and biological potential. The presence of the ethoxyphenyl and methyl substituents on the indole ring system imparts specific chemical and physical properties that are crucial for its applications in drug discovery and development.

In terms of chemical synthesis, 1-(2-Ethoxyphenyl)methyl-7-Methyl-2,3-dihydro-1H-indole-2,3-dione can be prepared through various synthetic routes. One common method involves the condensation of 7-methylindoline-2,3-dione with 2-ethoxybenzaldehyde in the presence of a suitable catalyst. This reaction typically proceeds via a Michael addition followed by intramolecular cyclization to form the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly and cost-effective synthetic methods, such as using microwave-assisted synthesis or employing biocatalysts to enhance yield and reduce by-products.

The biological activities of 1-(2-Ethoxyphenyl)methyl-7-Methyl-2,3-dihydro-1H-indole-2,3-dione have been extensively studied in recent years. One of the most notable findings is its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 1-(2-Ethoxyphenyl)methyl-7-Methyl-2,3-dihydro-1H-indole-2,3-dione has also been investigated for its anti-inflammatory and neuroprotective effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, it has shown promise in protecting neurons from oxidative stress-induced damage, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-(2-Ethoxyphenyl)methyl-7-Methyl-2,3-dihydro-1H-indole-2,3-dione are another important aspect to consider for its therapeutic applications. Preclinical studies have indicated that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further research is needed to optimize its pharmacokinetic profile for clinical use. This includes investigating strategies to enhance solubility and permeability through prodrug design or formulation approaches.

In conclusion, 1-(2-Ethoxyphenyl)methyl-7-Methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 620931-92-2) is a promising compound with diverse biological activities that warrant further investigation. Its potential as an anticancer agent, anti-inflammatory drug, and neuroprotective agent highlights its significance in pharmaceutical research. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds great promise for future drug development efforts.